Cas no 893339-00-9 (N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893339-00-9
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 5799100
• Update Time: 2025-07-01

N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-ethyl-1,3,4-trimethyl-2,6-dioxopyrimidine-5-sulfonamide
• N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

• Inchi： 1S/C16H21N3O4S/c1-5-19(11-13-9-7-6-8-10-13)24(22,23)14-12(2)17(3)16(21)18(4)15(14)20/h6-10H,5,11H2,1-4H3
• InChI Key： SDMOIUAGCSDKTI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C(S(N(CC2=CC=CC=C2)CC)(=O)=O)=C(C)N1C

Additional information on N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Professional Introduction to Compound with CAS No. 893339-00-9 and Product Name: N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

The compound with the CAS number 893339-00-9 and the product name N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as pharmacological agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in the N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide molecule allows for selective interactions with biological targets, making it a promising candidate for further investigation.

The dioxo group in the molecular structure is particularly noteworthy as it contributes to the compound's reactivity and ability to form hydrogen bonds with biological molecules. This feature is crucial for drug design, as it enhances binding affinity and specificity. Additionally, the presence of multiple alkyl groups such as benzyl and ethyl provides steric hindrance that can modulate the compound's pharmacokinetic properties. These structural elements are often fine-tuned during drug development to optimize efficacy and minimize side effects.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing emerging challenges in medicine. For instance, research has demonstrated that certain sulfonamides can inhibit the growth of drug-resistant bacteria by targeting essential metabolic pathways. The N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide compound has shown promise in preliminary screenings for its potential to disrupt bacterial biofilm formation—a key factor in antibiotic resistance.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to construct the complex heterocyclic core. The introduction of the sulfonamide moiety at the 5-position is particularly critical and is achieved through nucleophilic substitution reactions under controlled pH conditions.

In terms of pharmacological activity, N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide exhibits notable interactions with enzymes and receptors involved in cellular signaling pathways. Preliminary computational studies using molecular docking have identified potential binding sites on target proteins that could explain its observed biological effects. These findings are supported by experimental data showing inhibitory activity against certain enzymes relevant to inflammation and cancer progression.

The compound's solubility profile is another important consideration in drug development. The presence of polar functional groups such as the sulfonamide moiety enhances water solubility compared to hydrophobic analogs. This property is advantageous for formulation purposes and ensures better bioavailability when administered orally or intravenously. Furthermore, N-benzyl-N-ethyl-1,3,6-trimethyl-2,4-dioxo-1,2,3tetrahydropyrimidine5sulfonamide demonstrates stability under various storage conditions when protected from moisture and light exposure.

Future research directions include exploring the compound's mechanism of action in greater detail through biochemical assays and animal models. Investigating its potential as a lead compound for drug discovery is also a priority given its promising preclinical data. Collaborative efforts between synthetic chemists, N-benzyl-Nethyl1 3 6trimethyl24dioxo12 34tetrahydropyrimidine5sulfonamide biologists, and medicinal chemists will be essential to translate laboratory findings into clinical applications.

The development of novel sulfonamides like N-benzyl-Nethyl1 3 6trimethyl24dioxo12 34tetrahydropyrimidine5sulfonamide underscores the ongoing innovation in pharmaceutical chemistry. By leveraging structural diversity, computational methods, and interdisciplinary collaboration, researchers continue to uncover new therapeutic possibilities that address unmet medical needs worldwide.